![molecular formula C22H24N4O5S3 B2655713 4-[butyl(methyl)sulfamoyl]-N-(3-prop-2-ynyl-6-sulfamoyl-1,3-benzothiazol-2-ylidene)benzamide CAS No. 865182-62-3](/img/structure/B2655713.png)
4-[butyl(methyl)sulfamoyl]-N-(3-prop-2-ynyl-6-sulfamoyl-1,3-benzothiazol-2-ylidene)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
Anticancer Potential
Research on derivatives closely related to 4-[butyl(methyl)sulfamoyl]-N-(3-prop-2-ynyl-6-sulfamoyl-1,3-benzothiazol-2-ylidene)benzamide has shown significant promise in the field of oncology. For instance, certain indapamide derivatives, which share structural similarities, demonstrated proapoptotic activity on melanoma cell lines, indicating potential as anticancer agents. These compounds inhibited human carbonic anhydrase isoforms, which play a crucial role in cancer cell proliferation and survival, with IC50 values indicating their effectiveness at inhibiting these enzymes (Ö. Yılmaz et al., 2015).
Carbonic Anhydrase Inhibition
The inhibition of human carbonic anhydrases has been a significant focus of research due to its implications in various diseases, including cancer, glaucoma, and edema. Studies involving 4-[(3-methyl-4-aryl-2,3-dihydro-1,3-thiazol-2-ylidene)amino]benzenesulphonamide derivatives have explored new structural features to enhance inhibitory potency and selectivity toward human carbonic anhydrase isoforms, showcasing the potential of such compounds in therapeutic applications (S. Distinto et al., 2019).
Cytotoxic Evaluation
The synthesis and cytotoxic evaluation of substituted sulfonamide Schiff bases have also been explored, indicating that these compounds exhibit cytotoxic activity towards breast cancer cell lines. This research suggests that certain benzothiazole sulfonamides could be developed into effective chemotherapeutic agents, highlighting the potential for compounds like this compound in cancer therapy (V. Govindaraj et al., 2021).
Antimicrobial and Antifungal Activities
Research into the antimicrobial and antifungal activities of heterocyclic compounds that share structural features with this compound has demonstrated significant potential. For example, studies on arylazopyrazole pyrimidone clubbed heterocyclic compounds have shown promising antimicrobial activity against various bacteria and fungi, suggesting a potential role for benzothiazole derivatives in addressing resistant microbial infections (Nikulsinh Sarvaiya et al., 2019).
properties
IUPAC Name |
4-[butyl(methyl)sulfamoyl]-N-(3-prop-2-ynyl-6-sulfamoyl-1,3-benzothiazol-2-ylidene)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H24N4O5S3/c1-4-6-14-25(3)34(30,31)17-9-7-16(8-10-17)21(27)24-22-26(13-5-2)19-12-11-18(33(23,28)29)15-20(19)32-22/h2,7-12,15H,4,6,13-14H2,1,3H3,(H2,23,28,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HKHIYAUFYVDQTA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCN(C)S(=O)(=O)C1=CC=C(C=C1)C(=O)N=C2N(C3=C(S2)C=C(C=C3)S(=O)(=O)N)CC#C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H24N4O5S3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
520.7 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.